3-fluoro-N-(1-(1-(o-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 3-fluoro-N-[1-[1-(2-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C22H22FN5O2/c1-15-5-2-3-8-20(15)28-14-19(25-26-28)22(30)27-11-9-18(10-12-27)24-21(29)16-6-4-7-17(23)13-16/h2-8,13-14,18H,9-12H2,1H3,(H,24,29)
• InChI Key: UQMPWCUSLDSWKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C22H22FN5O2
• Molecular Weight: 407.4 g/mol

Description

3-fluoro-N-(1-(1-(o-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been studied extensively. In

Scientific Research Applications

Metabolism and Pharmacokinetics

Research on similar compounds, such as Flumatinib, a tyrosine kinase inhibitor for chronic myelogenous leukemia (CML) treatment, revealed insights into the drug's metabolism in humans. The study identified the main metabolic pathways involving N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, emphasizing the importance of understanding drug metabolism for optimizing therapeutic efficacy and safety (Gong et al., 2010).

Antimicrobial Activity

A study exploring the antimicrobial properties of substituted 2-aminobenzothiazoles derivatives against resistant bacterial strains, such as Methicillin-resistant Staphylococcus aureus (MRSA), highlighted the potential of these compounds in addressing global health challenges related to antimicrobial resistance (Anuse et al., 2019).

Synthetic Methodologies

Research into novel synthetic routes for heterocyclic compounds, such as the development of 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones, showcases the role of fluorinated compounds in medicinal chemistry and the importance of innovative synthetic strategies for creating structurally diverse molecules with potential therapeutic applications (Meiresonne et al., 2015).

Antiviral and Antitumor Activities

The synthesis and evaluation of benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable activity against the avian influenza virus, underscoring the significance of chemical synthesis in developing new antiviral agents (Hebishy et al., 2020).

Material Science Applications

Studies on soluble fluoro-polyimides derived from specific benzene compounds reveal the potential of such materials in creating high-performance polymers with excellent thermal stability and low moisture absorption, highlighting the interdisciplinary applications of fluorinated benzamide compounds in material sciences (Xie et al., 2001).